Cas no 2228188-66-5 (tert-butyl N-(1-ethenylcyclobutyl)carbamate)

• Product Name: tert-butyl N-(1-ethenylcyclobutyl)carbamate
• CAS No: 2228188-66-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5767583
• PubChem ID: 70651096
• Update Time: 2025-09-27

tert-butyl N-(1-ethenylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1888469
• SCHEMBL12070779
• tert-butyl N-(1-ethenylcyclobutyl)carbamate
• 2228188-66-5
• tert-butyl 1-vinylcyclobutylcarbamate
• Carbamic acid, N-(1-ethenylcyclobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO2/c1-5-11(7-6-8-11)12-9(13)14-10(2,3)4/h5H,1,6-8H2,2-4H3,(H,12,13)
• InChI Key： ABWBNTLGEZERRY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C=C)CCC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 268.5±10.0 °C(Predicted)
• pka: 12.36±0.20(Predicted)

Additional information on tert-butyl N-(1-ethenylcyclobutyl)carbamate

Recent Advances in the Study of tert-butyl N-(1-ethenylcyclobutyl)carbamate (CAS: 2228188-66-5) and Its Applications in Chemical Biology and Medicine

The compound tert-butyl N-(1-ethenylcyclobutyl)carbamate (CAS: 2228188-66-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of tert-butyl N-(1-ethenylcyclobutyl)carbamate as a versatile intermediate in organic synthesis. Its cyclobutyl and ethenyl groups make it a valuable scaffold for the development of novel bioactive molecules. Studies have demonstrated its utility in the synthesis of complex heterocycles, which are often found in pharmaceuticals. The compound's stability and reactivity under various conditions have been explored, providing insights into its potential for large-scale production and application in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that tert-butyl N-(1-ethenylcyclobutyl)carbamate may exhibit promising pharmacological properties. Researchers have identified its potential as a precursor for the development of enzyme inhibitors, particularly those targeting proteases and kinases. These enzymes play critical roles in various disease pathways, making the compound a candidate for further drug development efforts. Additionally, its structural features have been linked to potential anti-inflammatory and anticancer activities, although these findings require further validation through in vitro and in vivo studies.

The synthesis of tert-butyl N-(1-ethenylcyclobutyl)carbamate has been optimized in recent studies, with a focus on improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production. These advancements not only facilitate its use in research but also pave the way for its potential commercialization. Furthermore, the compound's compatibility with various protecting groups and functionalization strategies has been explored, expanding its utility in synthetic chemistry.

Looking ahead, the future research directions for tert-butyl N-(1-ethenylcyclobutyl)carbamate include detailed mechanistic studies to elucidate its mode of action in biological systems. Additionally, structure-activity relationship (SAR) studies will be crucial for optimizing its pharmacological profile. Collaborative efforts between chemists and biologists are expected to accelerate the translation of this compound into clinically relevant applications. The ongoing exploration of its derivatives and analogs also holds promise for discovering new therapeutic agents.

In conclusion, tert-butyl N-(1-ethenylcyclobutyl)carbamate (CAS: 2228188-66-5) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural properties, combined with its potential biological activities, make it a valuable subject of ongoing research. Continued investigations into its synthesis, mechanism of action, and therapeutic potential are expected to yield significant contributions to drug discovery and development.